N-(2,6-diethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,6-diethylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-3-11-6-5-7-12(4-2)14(11)19-15(21)13-10-18-17-20(16(13)22)8-9-23-17/h5-10H,3-4H2,1-2H3,(H,19,21)
• InChI Key: OBTFIMVGQRMTEA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CN=C3N(C2=O)C=CS3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(2,6-diethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, also known as DT-13, is a novel small molecule compound that has been attracting attention in the field of medicinal chemistry due to its potential therapeutic applications. DT-13 is a member of the thiazolo[3,2-a]pyrimidine family, which has been shown to have various biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has not been fully elucidated. However, studies have suggested that this compound may exert its anti-tumor effects by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. In addition, this compound has been found to inhibit the NF-κB signaling pathway, which plays a critical role in inflammation and immune response.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of several enzymes, including COX-2, MMP-9, and HDAC. This compound has also been found to induce autophagy in cancer cells, which is a process that plays a critical role in cell survival and death. In addition, this compound has been shown to have anti-angiogenic effects by inhibiting the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and modified. This compound has also been shown to have low toxicity in vitro and in vivo. However, there are some limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to elucidate its biological effects. In addition, the anti-tumor effects of this compound have only been demonstrated in vitro, and further studies are needed to evaluate its efficacy in vivo.

Future Directions

There are several future directions for research on N-(2,6-diethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide. One area of interest is the development of this compound as a potential anti-cancer drug. Further studies are needed to evaluate the efficacy of this compound in vivo and to determine the optimal dosage and administration route. Another area of interest is the exploration of the anti-viral effects of this compound. This compound has been shown to have anti-viral activity against several viruses, and further studies are needed to evaluate its potential as an anti-viral drug. In addition, the mechanism of action of this compound needs to be further elucidated to design more targeted experiments to evaluate its biological effects.

Scientific Research Applications

N-(2,6-diethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been shown to have various biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. In vitro studies have demonstrated that this compound can inhibit the proliferation of several cancer cell lines, including breast, lung, and liver cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been found to have anti-viral activity against several viruses, including influenza A virus and dengue virus.